Cas no 1239710-15-6 (Benzenebutanoic acid, α-[(2,2,2-trichloroacetyl)amino]-, methyl ester, (αS)-)

Benzenebutanoic acid, α-[(2,2,2-trichloroacetyl)amino]-, methyl ester, (αS)- structure
1239710-15-6 structure
Benzenebutanoic acid, α-[(2,2,2-trichloroacetyl)amino]-, methyl ester, (αS)-
1239710-15-6
C13H14Cl3NO3
338.614161014557
5687313

Benzenebutanoic acid, α-[(2,2,2-trichloroacetyl)amino]-, methyl ester, (αS)- Properties

Names and Identifiers

    • Benzenebutanoic acid, α-[(2,2,2-trichloroacetyl)amino]-, methyl ester, (αS)-
    • LANWDFYLSLPELF-JTQLQIEISA-N
    • 1S/C13H14Cl3NO3/c1-20-11(18)10(17-12(19)13(14,15)16)8-7-9-5-3-2-4-6-9/h2-6,10H,7-8H2,1H3,(H,17,19)/t10-/m0/s1
    • C1(CC[C@H](NC(C(Cl)(Cl)Cl)=O)C(OC)=O)=CC=CC=C1

Experimental Properties

  • 439.6±45.0 °C(Predicted)
  • 10.08±0.46(Predicted)
  • 1.361±0.06 g/cm3(Predicted)

Benzenebutanoic acid, α-[(2,2,2-trichloroacetyl)amino]-, methyl ester, (αS)- Related Literature

1239710-15-6 (Benzenebutanoic acid, α-[(2,2,2-trichloroacetyl)amino]-, methyl ester, (αS)-) Related Products

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